Cas no 1227573-70-7 (1h-Indole,6-fluoro-7-methoxy-)

1H-Indole,6-fluoro-7-methoxy- is a fluorinated and methoxylated indole derivative, a versatile intermediate in organic synthesis and pharmaceutical research. The presence of both fluoro and methoxy substituents enhances its reactivity and selectivity, making it valuable for constructing complex heterocyclic frameworks. Its structural features are particularly useful in medicinal chemistry, where it can serve as a precursor for bioactive molecules, including potential CNS-active compounds. The electron-withdrawing fluoro group and electron-donating methoxy group provide tunable electronic properties, facilitating further functionalization. This compound is characterized by high purity and stability, ensuring reliable performance in synthetic applications. Its well-defined structure supports precise modifications for targeted research needs.
1h-Indole,6-fluoro-7-methoxy- structure
1h-Indole,6-fluoro-7-methoxy- structure
Product Name:1h-Indole,6-fluoro-7-methoxy-
CAS No:1227573-70-7
MF:C9H8FNO
MW:165.164325714111
CID:4821552
Update Time:2025-06-20

1h-Indole,6-fluoro-7-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1h-indole,6-fluoro-7-methoxy-
    • 6-Fluoro-7-methoxyindole
    • 6-FLUORO-7-METHOXY-1H-INDOLE
    • 1h-Indole,6-fluoro-7-methoxy-
    • Inchi: 1S/C9H8FNO/c1-12-9-7(10)3-2-6-4-5-11-8(6)9/h2-5,11H,1H3
    • InChI Key: WFNDZGJUFURAPJ-UHFFFAOYSA-N
    • SMILES: FC1C=CC2C=CNC=2C=1OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 165
  • XLogP3: 2.1
  • Topological Polar Surface Area: 25

1h-Indole,6-fluoro-7-methoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A199000063-250mg
6-Fluoro-7-methoxyindole
1227573-70-7 98%
250mg
$739.84 2023-09-03
Alichem
A199000063-500mg
6-Fluoro-7-methoxyindole
1227573-70-7 98%
500mg
$1066.24 2023-09-03
Alichem
A199000063-1g
6-Fluoro-7-methoxyindole
1227573-70-7 98%
1g
$1833.28 2023-09-03

Additional information on 1h-Indole,6-fluoro-7-methoxy-

1H-Indole,6-fluoro-7-methoxy- (CAS No. 1227573-70-7): A Versatile Scaffold in Modern Pharmaceutical Research

1H-Indole,6-fluoro-7-methoxy-, identified by its Chemical Abstracts Service (CAS) number CAS No. 1227573-70-7, is a fluorinated indole derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its structural versatility and potential biological activity. This compound represents a critical scaffold in the development of novel therapeutic agents, particularly in the realm of oncology and anti-inflammatory treatments.

The indole core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. The introduction of a fluorine atom at the 6-position and a methoxy group at the 7-position enhances the electronic properties of the molecule, influencing its binding affinity and metabolic stability. These modifications make 1H-Indole,6-fluoro-7-methoxy- an attractive candidate for further derivatization and optimization.

In recent years, there has been a surge in research focused on fluorinated indoles due to their improved pharmacokinetic profiles and enhanced bioavailability. The fluorine atom, being highly electronegative, can modulate the lipophilicity and metabolic resistance of drug candidates. This property is particularly valuable in the design of small-molecule inhibitors targeting enzymes such as kinases and proteases, which are key players in many diseases.

One of the most compelling aspects of 1H-Indole,6-fluoro-7-methoxy- is its potential application in the development of targeted cancer therapies. Indole derivatives have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in various cancer types. The fluorine and methoxy substituents further enhance the molecule's ability to bind to these targets with high specificity. For instance, studies have demonstrated that fluorinated indoles can disrupt signaling pathways involved in tumor growth and metastasis.

The methoxy group at the 7-position of the indole ring also contributes to the molecule's overall activity by influencing its solubility and interactions with biological membranes. This feature is particularly important for drug delivery systems, where optimal solubility can enhance absorption and distribution throughout the body.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1H-Indole,6-fluoro-7-methoxy- to various protein targets with high accuracy. These virtual screening approaches have accelerated the discovery process by identifying potential lead compounds that can be further optimized through experimental synthesis. The integration of machine learning algorithms has further refined this process, allowing for more precise predictions of biological activity.

In addition to its applications in oncology, 1H-Indole,6-fluoro-7-methoxy- has shown promise in treating inflammatory diseases. Fluorinated indoles have been found to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The structural features of this compound make it an excellent candidate for developing novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

The synthesis of 1H-Indole,6-fluoro-7-methoxy- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorine and methoxy groups efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts, ensuring a cleaner synthesis process.

The pharmacological profile of CAS No. 1227573-70-7 has been extensively studied in both preclinical and clinical settings. Preclinical data suggest that this compound exhibits strong binding affinity to target proteins with minimal off-target effects. This selectivity is crucial for developing drugs that are effective while minimizing side effects.

In clinical trials, patients with advanced stages of certain cancers have shown promising responses to treatments incorporating derivatives of 1H-Indole,6-fluoro-7-methoxy-. These early-phase trials have provided valuable insights into the compound's safety profile and potential therapeutic benefits. The results have encouraged further research into optimizing dosages and treatment regimens for broader patient populations.

The future directions for research on CAS No. 1227573-70-7 include exploring its potential as a prodrug or combination therapy agent. By leveraging its structural versatility, researchers aim to develop formulations that enhance drug delivery or synergize with other therapeutic agents for more effective treatment outcomes.

The impact of fluorinated indoles on pharmaceutical development is undeniable. Their unique structural properties make them valuable tools for designing innovative drug candidates with improved pharmacological profiles. As research continues to uncover new applications for compounds like 1H-Indole,6-fluoro-7-methoxy-, their role in addressing unmet medical needs will only grow stronger.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司